Cas no 2171180-09-7 (2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2171180-09-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6232150
• PubChem ID: 165558277
• Update Time: 2025-10-21

2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• 2-ethyl-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• EN300-1504513
• 2171180-09-7

• Inchi： 1S/C26H32N2O5/c1-5-26(6-2,24(30)31)28-23(29)22(16(3)4)27-25(32)33-15-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,16,21-22H,5-6,15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t22-/m1/s1
• InChI Key： XHWWPOQTVQGZQX-JOCHJYFZSA-N
• SMILES： O(C(N[C@@H](C(NC(C(=O)O)(CC)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Comprehensive Overview of 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171180-09-7)

2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid (CAS No. 2171180-09-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its intricate molecular structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent for solid-phase peptide synthesis (SPPS). The compound's unique chiral center and branched alkyl chain contribute to its role in constructing complex peptide architectures, particularly in drug discovery and bioconjugation applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid has surged due to advancements in targeted therapeutics and precision medicine. Researchers frequently search for "how to optimize Fmoc deprotection in peptide synthesis" or "best practices for handling Fmoc-amino acids," reflecting its technical relevance. This compound's stability under mild acidic conditions and compatibility with automated peptide synthesizers further enhance its appeal in high-throughput screening (HTS) workflows.

The compound's CAS No. 2171180-09-7 is often cross-referenced in patents related to peptide-based vaccines and biomaterials, aligning with trends in immunotherapy and tissue engineering. Its ethyl and methylbutanamido side chains offer steric control, reducing racemization risks during coupling reactions—a key concern for researchers querying "methods to minimize epimerization in SPPS." Analytical techniques such as HPLC and mass spectrometry are typically employed to verify its purity, a topic frequently discussed in forums on quality control for synthetic peptides.

From an industrial perspective, 2-ethyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid is pivotal for producing custom peptides used in diagnostic assays and drug delivery systems. Its compatibility with green chemistry principles—such as reduced solvent usage in SPPS—resonates with sustainability-focused queries like "eco-friendly peptide synthesis reagents." The compound's carboxylic acid terminus also enables facile conjugation to nanoparticles or polymeric carriers, addressing search trends around "functionalization strategies for biomaterials."

Ongoing studies explore its derivatives for neurological disorder therapeutics, leveraging its ability to cross the blood-brain barrier (BBB) when incorporated into peptide sequences. This aligns with popular searches such as "peptide drugs for Alzheimer's disease." Regulatory guidelines emphasize proper storage (desiccated, -20°C) to prevent hydrolysis of the Fmoc group, a common issue highlighted in troubleshooting guides for peptide manufacturing.

In summary, CAS No. 2171180-09-7 represents a versatile building block in modern biochemistry and pharmaceutical innovation. Its design addresses both synthetic challenges and application needs, from cancer research to bioactive coatings, making it a recurring subject in scientific literature and industry whitepapers. Future directions may involve its integration with AI-driven drug design platforms, a hot topic in computational chemistry circles.